Cas no 2648945-63-3 (2,6-Dicyanobenzene-1-sulfonyl fluoride)

• Product Name: 2,6-Dicyanobenzene-1-sulfonyl fluoride
• CAS No: 2648945-63-3
• MF: C₈H₃FN₂O₂S
• MW: 210.185023546219
• CID: 5680764
• PubChem ID: 165925847
• Update Time: 2025-05-19

2,6-Dicyanobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-26625342
• 2,6-dicyanobenzene-1-sulfonyl fluoride
• 2648945-63-3
• 2,6-Dicyanobenzene-1-sulfonyl fluoride

• Inchi： 1S/C8H3FN2O2S/c9-14(12,13)8-6(4-10)2-1-3-7(8)5-11/h1-3H
• InChI Key： OMHZMYOGSPYWHB-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=CC=CC=1C#N)(=O)(=O)F

Computed Properties

• Exact Mass: 209.98992668g/mol
• Monoisotopic Mass: 209.98992668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.1Ų

Additional information on 2,6-Dicyanobenzene-1-sulfonyl fluoride

2,6-Dicyanobenzene-1-sulfonyl Fluoride (CAS No. 2648945-63-3): A Comprehensive Overview

2,6-Dicyanobenzene-1-sulfonyl fluoride (CAS No. 2648945-63-3) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with two cyano groups and a sulfonyl fluoride functional group. The combination of these functionalities endows the compound with a range of useful properties, making it a valuable reagent in various chemical processes.

The cyano groups in 2,6-dicyanobenzene-1-sulfonyl fluoride are known for their strong electron-withdrawing nature, which can significantly influence the reactivity and stability of the molecule. This property makes the compound an excellent electrophile, capable of participating in a variety of nucleophilic substitution reactions. The sulfonyl fluoride group, on the other hand, is a highly reactive leaving group that can be readily displaced by nucleophiles, making it useful in the synthesis of sulfonamides and other sulfur-containing compounds.

Recent studies have highlighted the potential applications of 2,6-dicyanobenzene-1-sulfonyl fluoride in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in various diseases. The unique reactivity profile of the compound allows for precise functionalization, enabling chemists to design molecules with tailored biological activities.

In addition to its use in medicinal chemistry, 2,6-dicyanobenzene-1-sulfonyl fluoride has also found applications in materials science. Researchers have explored its potential as a building block for the synthesis of advanced functional materials, such as polymers and coordination complexes. The presence of multiple reactive sites on the molecule provides opportunities for creating complex architectures with specific properties, such as enhanced mechanical strength or improved thermal stability.

The synthesis of 2,6-dicyanobenzene-1-sulfonyl fluoride typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2,6-dicyanobenzenesulfonyl chloride with fluorides under appropriate conditions. This method has been optimized to minimize side reactions and maximize the efficiency of the transformation.

The physical and chemical properties of 2,6-dicyanobenzene-1-sulfonyl fluoride have been extensively characterized. It is a solid at room temperature with a melting point ranging from 75 to 78°C. The compound is soluble in common organic solvents such as dichloromethane and dimethylformamide but is insoluble in water. Its high reactivity necessitates careful handling and storage under inert conditions to prevent degradation or unwanted reactions.

Safety considerations are paramount when working with 2,6-dicyanobenzene-1-sulfonyl fluoride. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal. Personal protective equipment (PPE) such as gloves and goggles should be worn at all times when handling this compound.

In conclusion, 2,6-dicyanobenzene-1-sulfonyl fluoride (CAS No. 2648945-63-3) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an invaluable reagent for organic synthesis, medicinal chemistry, and materials science applications. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its utility in the chemical industry.